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Compound of Interest

Compound Name: L-Leucinol

Cat. No.: B1674794

CAS Number: 7533-40-6
Molecular Formula: CeH1sNO

This technical guide provides an in-depth overview of L-Leucinol, a chiral amino alcohol
derived from the essential amino acid L-leucine. L-Leucinol serves as a critical building block
in organic synthesis, particularly in the development of novel pharmaceuticals and
agrochemicals. Its utility stems from its role as a chiral auxiliary and its own inherent biological
activities. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed information on its chemical properties, synthesis, and biological
significance.

Core Chemical and Physical Properties

L-Leucinol, also known by its systematic IUPAC name (2S)-2-amino-4-methylpentan-1-ol, is a
versatile organic compound with a well-defined stereochemistry that is crucial for its application
in asymmetric synthesis.[1][2] It is typically a white crystalline solid or a colorless oil, soluble in

water and various organic solvents.[1][3]
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Property Value Reference

CAS Number 7533-40-6 (11121131141

Molecular Formula CeH1sNO [1112][31[4]

Molecular Weight 117.19 g/mol [5]

Appearance White crysttellline solid or (3]
Colorless oil

Boiling Point 198-200 °C at 768 mmHg [5]

Density 0.917 g/mL at 25 °C [5]

Optical Rotation [0]20/D +4° (c=9 in ethanol) [31[5]

SMILES CC(C)C--INVALID-LINK--CO [11[5]

VPSSPAXIFBTOHY-
InChl Key [1][5]
LURJTMIESA-N

Molecular Structure

The molecular structure of L-Leucinol is characterized by a chiral center at the second carbon,
bearing an amino group, and a primary alcohol at the first carbon. The isobutyl group, derived
from its parent amino acid L-leucine, constitutes the remainder of the carbon chain.
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Caption: Chemical structure of L-Leucinol.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://orgsyn.org/demo.aspx?prep=CV8P0068
https://www.researchgate.net/figure/The-effect-of-l-leucine-on-mTORC1-and-MAPK-pathways-After-serum-and-amino-acid_fig4_289355750
https://www.researchgate.net/figure/Effects-of-L-leucinol-and-L-histidinol-on-rapamycinsensitive-amino-acid-stimulation-of_fig1_12349115
https://pmc.ncbi.nlm.nih.gov/articles/PMC9456425/
http://orgsyn.org/demo.aspx?prep=CV8P0068
https://www.researchgate.net/figure/The-effect-of-l-leucine-on-mTORC1-and-MAPK-pathways-After-serum-and-amino-acid_fig4_289355750
https://www.researchgate.net/figure/Effects-of-L-leucinol-and-L-histidinol-on-rapamycinsensitive-amino-acid-stimulation-of_fig1_12349115
https://pmc.ncbi.nlm.nih.gov/articles/PMC9456425/
https://pubmed.ncbi.nlm.nih.gov/9934459/
http://orgsyn.org/demo.aspx?prep=CV8P0068
https://www.researchgate.net/figure/Effects-of-L-leucinol-and-L-histidinol-on-rapamycinsensitive-amino-acid-stimulation-of_fig1_12349115
https://pubmed.ncbi.nlm.nih.gov/9934459/
https://pubmed.ncbi.nlm.nih.gov/9934459/
https://www.researchgate.net/figure/Effects-of-L-leucinol-and-L-histidinol-on-rapamycinsensitive-amino-acid-stimulation-of_fig1_12349115
https://pubmed.ncbi.nlm.nih.gov/9934459/
http://orgsyn.org/demo.aspx?prep=CV8P0068
https://pubmed.ncbi.nlm.nih.gov/9934459/
http://orgsyn.org/demo.aspx?prep=CV8P0068
https://pubmed.ncbi.nlm.nih.gov/9934459/
https://www.benchchem.com/product/b1674794?utm_src=pdf-body
https://www.benchchem.com/product/b1674794?utm_src=pdf-body-img
https://www.benchchem.com/product/b1674794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Organic
Synthesis

L-Leucinol is a valuable chiral building block in the synthesis of a variety of biologically active
molecules.[3] Its primary applications include:

o Chiral Auxiliary: The stereocenter of L-Leucinol can be used to direct the stereochemical
outcome of a chemical reaction, enabling the synthesis of enantiomerically pure compounds.

[3]

¢ Synthesis of Enzyme Inhibitors: It serves as a starting material for the synthesis of inhibitors
for enzymes such as aminopeptidases and phospholipase A2.[5]

o Pharmaceutical Intermediates: L-Leucinol is a precursor in the synthesis of various drug
candidates and active pharmaceutical ingredients (APIs).[3]

Biological Activity and Signaling Pathways

While L-Leucinol itself exhibits some biological activities, including potential antimicrobial
properties, its primary role in biological systems is often as an inhibitor of specific enzymes.[1]

Inhibition of Leucine Aminopeptidase

L-Leucinol is a known potent inhibitor of leucine aminopeptidase. This enzyme is involved in
the cleavage of N-terminal leucine residues from proteins and peptides. Inhibition of this
enzyme can have various physiological effects and is a target for therapeutic intervention.

Relationship to mTOR Signaling Pathway

The parent amino acid of L-Leucinol, L-leucine, is a well-established activator of the
mammalian target of rapamycin (MTOR) signaling pathway.[6] This pathway is a central
regulator of cell growth, proliferation, and metabolism. While direct studies on L-Leucinol's
effect on the mTOR pathway are less common, its structural similarity to L-leucine suggests a
potential for interaction with the cellular machinery that senses amino acid availability. The
activation of mTOR by leucine leads to the phosphorylation of downstream targets like S6K1
and 4E-BP1, promoting protein synthesis.
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Caption: Simplified mTOR signaling pathway activated by L-leucine.

Experimental Protocols
General Protocol for Aminopeptidase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory effect of L-Leucinol on
aminopeptidase activity using a chromogenic or fluorogenic substrate.

Materials:
» Purified aminopeptidase

e L-Leucinol (inhibitor)
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e Chromogenic/fluorogenic substrate (e.g., L-leucine-p-nitroanilide or Leu-AMC)

e Assay buffer (e.g., 50 mM Tris-HCI, pH 8.0)

e Microplate reader

Procedure:

e Prepare a stock solution of L-Leucinol in a suitable solvent (e.g., DMSO or water).

e In a 96-well plate, add the assay buffer.

e Add varying concentrations of the L-Leucinol stock solution to the wells.

o Add the aminopeptidase enzyme solution to each well and incubate for a pre-determined
time at a specific temperature (e.g., 37°C) to allow for inhibitor binding.

« Initiate the reaction by adding the substrate solution to each well.

e Monitor the change in absorbance or fluorescence over time using a microplate reader at the
appropriate wavelength.

» Calculate the initial reaction rates and determine the percentage of inhibition for each L-
Leucinol concentration.

» Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the 1Cso value.

Prepare Reagents Incubate Enzyme Add Substrate Measure Absorbance/ Analyze Data
(Buffer, Inhibitor, Enzyme, Substrate) with Inhibitor to Initiate Reaction Fluorescence (Calculate ICso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [L-Leucinol: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674794#l-leucinol-cas-number-and-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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